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Essential Safety and Handling Guide for UAMC-
3203

For researchers, scientists, and drug development professionals, this document provides
immediate and essential safety protocols, operational guidance, and disposal plans for the
handling of UAMC-3203. UAMC-3203 is a potent and selective inhibitor of ferroptosis, a form
of regulated cell death.[1] As a research chemical, it is crucial to handle UAMC-3203 with
appropriate safety measures to minimize exposure and ensure a safe laboratory environment.
This guide offers a direct, procedural approach to its handling, from receipt to disposal.

Personal Protective Equipment and Safety
Measures

While the Safety Data Sheet (SDS) for UAMC-3203 hydrochloride states that the substance is
not classified as hazardous according to the Globally Harmonized System (GHS) and that no
special personal protective equipment is required, it is prudent to follow standard laboratory
safety practices when handling any chemical compound.[2] The product information sheet from
Cayman Chemical advises that the material should be considered hazardous until further
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information becomes available and recommends avoiding ingestion, inhalation, and contact

with eyes, skin, or clothing.[3][4]

Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Body Protection

Laboratory coat

To protect personal clothing

and skin from contamination.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. Use a NIOSH-
approved respirator if handling
large quantities or if dust is

generated.

To prevent inhalation of

airborne particles.

Quantitative Data Summary

The following table summarizes key quantitative data for UAMC-3203 based on available

research and supplier information.
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Parameter Value Source

ICso (Erastin-induced )
o 10 nM Cayman Chemical[2]
ferroptosis in IMR-32 cells)

ICso (Ferroptosis inhibitor) 12 nM MedchemExpress[1]

Cayman Chemical,

Storage Temperature (Powder) -20°C
MedchemExpress[1][3]

Storage Temperature (in -80°C (6 months), -20°C (1
MedchemExpress|[1]
Solvent) month)
Solubility in DMSO ~25 mg/mL Cayman Chemical[3]
Solubility in Dimethyl )
~10 mg/mL Cayman Chemical[3]

Formamide

Experimental Workflow for Safe Handling and
Disposal

The following diagram outlines the standard operating procedure for the safe handling, use,
and disposal of UAMC-3203 in a laboratory setting. Adherence to this workflow is critical for
minimizing risk and ensuring procedural consistency.

Click to download full resolution via product page

Safe handling and disposal workflow for UAMC-3203.

Detailed Protocols

First Aid Measures:
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 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Consult a physician.[2]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]
o Eye Contact: Flush eyes with water as a precaution.[2]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[2]

Spill and Disposal Procedures:

In the event of a spill, wear appropriate PPE, sweep up the material, and place it in a suitable,
closed container for disposal. Avoid generating dust.

Dispose of UAMC-3203 and its contaminated materials in accordance with local, state, and
federal regulations. Do not allow the product to enter drains.

By adhering to these guidelines, researchers can safely handle UAMC-3203 while advancing
their scientific endeavors. Always refer to the most current Safety Data Sheet provided by the
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15586071/docs#personal-protective-equipment-for-
handling-uamc-3203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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